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Compound of Interest

Compound Name:
Benzoyl chloride, 4-(4-

morpholinyl)-

CAS No.: 162848-18-2

Cat. No.: B1143147

Get Quote

Executive Summary & Chemical Identity
4-(4-Morpholinyl)benzoyl chloride (CAS: 162848-18-2) is a highly reactive acyl chloride used as

an intermediate in pharmaceutical synthesis. Its primary hazards are corrosivity (causing

severe skin/eye burns) and water reactivity (violent hydrolysis releasing hydrochloric acid).

Effective disposal requires a controlled quenching process to convert the reactive acyl chloride

functionality into its stable, less hazardous carboxylic acid derivative, 4-(4-morpholinyl)benzoic

acid (CAS: 7470-38-4), prior to waste segregation.

Key Chemical Properties
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Property Data Note

Chemical Name
4-(4-Morpholinyl)benzoyl

chloride

Also: 4-Morpholinobenzoyl

chloride

CAS Number 162848-18-2

Molecular Formula C₁₁H₁₂ClNO₂ MW: 225.67 g/mol

Physical State Solid (often off-white to yellow) May fume in moist air

Primary Hazards
Corrosive (Skin/Eye), Water

Reactive

Releases HCl gas upon

contact with water

Hydrolysis Product 4-(4-Morpholinyl)benzoic acid
Amphoteric solid (Zwitterionic

character)

Pre-Disposal Safety Assessment
Before initiating disposal, you must verify the scale and state of the material. Direct addition of

solid acid chlorides to water can cause explosive steam generation and acid misting.

Mandatory PPE & Engineering Controls
Respiratory: Work strictly inside a certified chemical fume hood.

Eyes: Chemical splash goggles AND face shield (standard safety glasses are insufficient for

corrosive hydrolysis risks).

Skin: Nitrile gloves (double-gloved recommended) and a chemical-resistant lab coat or

apron.

Vessel: Use a round-bottom flask or beaker with at least 3x volume capacity of the total liquid

to accommodate foaming/effervescence.

Quenching & Neutralization Protocols
Choose the protocol based on the quantity of waste. Method A is the standard for safety and

control.
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Method A: Solvent Dilution & Alkaline Quench
(Recommended for > 1g)
Logic: Dissolving the solid in an inert solvent (DCM) moderates the reaction rate. Quenching

into a basic solution (NaHCO₃) immediately neutralizes the generated HCl, preventing acid

fume release.

Step-by-Step Procedure:

Dissolution: Dissolve the 4-(4-morpholinyl)benzoyl chloride waste in an inert organic solvent

such as Dichloromethane (DCM) or Toluene. A ratio of 10 mL solvent per 1 g of solid is

recommended.

Preparation of Base: In a separate large beaker, prepare a saturated Sodium Bicarbonate

(NaHCO₃) solution. Use approx. 20 mL of solution per 1 g of acid chloride.

Note: Sodium Hydroxide (NaOH) can be used but generates significantly more heat.

NaHCO₃ is gentler but produces CO₂ gas (foaming).

Controlled Addition:

Place the NaHCO₃ beaker in an ice bath (0°C).

Slowly add the DCM solution to the stirring NaHCO₃ solution dropwise.

Observation: Expect vigorous bubbling (CO₂) and phase separation.

Completion: Stir for 30 minutes after addition. Ensure bubbling has ceased.

pH Check: Verify the aqueous layer is pH 7–9. If acidic, add more base.

Method B: Direct Ice Quench (Only for < 1g / Trace
Residues)
Logic: For very small amounts (e.g., residue in a flask), direct hydrolysis is acceptable if heat is

managed.

Step-by-Step Procedure:
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Cooling: Place the flask containing the residue in an ice bath.

Addition: Add crushed ice directly to the flask, followed slowly by water.

Neutralization: Once the solid has dissolved/reacted, slowly add Saturated NaHCO₃ until pH

is neutral.

Experimental Workflow Diagram
The following diagram illustrates the decision logic and workflow for safe disposal.
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Caption: Decision tree for selecting the appropriate quenching method based on waste

quantity.

Waste Stream Management
After quenching, the material is no longer water-reactive, but it remains chemical waste.

Chemical Fate
Hydrolysis Product: 4-(4-morpholinyl)benzoic acid.

Solubility Behavior:

In Basic pH (NaHCO₃/NaOH): Exists as the sodium carboxylate salt (Water Soluble).

In Acidic pH (HCl): Exists as the morpholine hydrochloride salt (Water Soluble).

In Neutral pH: May precipitate as the zwitterionic free acid.

Disposal Classification
Do NOT pour down the drain. Even if neutralized, the morpholine derivative is a pharmaceutical

intermediate and must be treated as hazardous waste.

Waste Container Label Content Description Hazard Codes

Aqueous Waste

Water, Sodium Chloride,

Sodium Bicarbonate, 4-(4-

morpholinyl)benzoate sodium

salt

Irritant

Halogenated Organic
Dichloromethane (if used),

trace organic impurities
Toxic, Carcinogen (if DCM)

Solid Waste
Contaminated gloves, paper

towels, filter paper
Toxic/Corrosive

RCRA Considerations (US):
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Unquenched Acid Chloride: D002 (Corrosive), D003 (Reactive).

Quenched Mixture: Generally non-RCRA hazardous unless solvent (DCM - F002) is present.

However, best practice dictates collection as "Non-RCRA Regulated Chemical Waste" if no

listed solvents are used.

Emergency Spill Response
If solid 4-(4-morpholinyl)benzoyl chloride is spilled outside the hood:

Evacuate the immediate area if dust is airborne.

Do NOT use water. Water will generate HCl gas clouds.

Cover the spill with dry sand or a dedicated acid-neutralizing absorbent (e.g., calcium

carbonate/soda ash).

Sweep carefully into a dry container.

Treat the collected solid using Method A (Solvent Dilution) in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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